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Compound of Interest

Compound Name: Octinoxate

Cat. No.: B3029922

For the attention of researchers, scientists, and drug development professionals, this guide
provides an objective comparison of the toxicological effects of the UV filters octinoxate and
octocrylene on aquatic life. The information is supported by experimental data to aid in
environmental risk assessment and the development of safer alternatives.

The widespread use of octinoxate and octocrylene in sunscreens and personal care products
has led to their continuous introduction into aquatic environments. Understanding their
comparative toxicological profiles is crucial for assessing their environmental impact. This guide
synthesizes available data on their effects on a range of aquatic organisms, from fish to algae,
and details the methodologies used in these assessments.

Quantitative Toxicological Data

The following tables summarize the acute and chronic toxicity of octinoxate and octocrylene to
various aquatic organisms. Acute toxicity is generally reported as the concentration that is
lethal to 50% of the test population (LC50) or causes a non-lethal effect in 50% of the
population (EC50) over a short period. Chronic toxicity is often reported as the No-Observed-
Effect Concentration (NOEC), which is the highest tested concentration at which no statistically
significant adverse effect is observed.

Table 1: Acute Toxicological Effects of Octinoxate and Octocrylene on Aquatic Life
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. ) Exposure ) Concentrati
Species Chemical . Endpoint Reference
Duration on (ug/L)
_ _ > Water
Danio rerio ) -
) Octinoxate 96 hours LC50 Solubility (51 [1]
(Zebrafish)
Ho/L)
Daphnia > Water
magna Octinoxate 48 hours EC50 Solubility (51 [1]
(Water Flea) pa/L)
Oryzias
latipes )
Octinoxate 96 hours LC50 1,803.6 [1]
(Japanese
Medaka)
_ _ 251.8 uM
Danio rerio
) Octocrylene 96 hours LC50 (approx. [2]
(Zebrafish)
91,257 pg/L)
Daphnia
magna Octocrylene 48 hours EC50 30 [1]
(Water Flea)
Pocillopora
damicornis Octocrylene 7 days Toxic Effect 50 [3]
(Coral)
Artemia
salina (Brine Octocrylene - LC50 600 [3]
Shrimp)

Table 2: Chronic Toxicological Effects of Octinoxate and Octocrylene on Aquatic Life
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. ) Exposure ) Concentrati
Species Chemical . Endpoint Reference
Duration on (ug/L)
_ _ LOEC
Danio rerio )
) Octinoxate 63 days (Length and 46.9 [1]
(Zebrafish) ]
Body Weight)
Oryzias
_ LOEC
latipes i
Octinoxate 154 days (Number of 50 [1]
(Japanese
Eggs)
Medaka)
Daphnia EC10
magna Octinoxate 21 days (Reproductio 8.4 [1]
(Water Flea) n)
Daphnia NOEC
magna Octocrylene 21 days (Reproductio 5,000 [1]
(Water Flea) n)
Pimephales
promelas NOEC
Octocrylene 14 days 1,048 [1]
(Fathead (Growth)
Minnow)
Danio rerio Development
(Zebrafish) Octocrylene 96 hours al 50 [415]
Embryos Abnormalities

Experimental Protocols

The toxicological data presented in this guide are primarily derived from standardized test
guidelines developed by the Organisation for Economic Co-operation and Development
(OECD). These protocols ensure the reliability and comparability of environmental toxicity data.

OECD Guideline 203: Fish, Acute Toxicity Test This test determines the concentration of a

substance that is lethal to 50% of a fish population (LC50) over a 96-hour exposure period.[6]
[7][8] Fish are exposed to the test substance in a static or semi-static system under controlled
temperature and light conditions.[6] Mortalities are recorded at 24, 48, 72, and 96 hours.[6][7]
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OECD Guideline 202: Daphnia sp., Acute Immobilisation Test This 48-hour test assesses the
acute toxicity of substances to Daphnia species.[9][10][11] Young daphnids are exposed to a
range of concentrations of the test substance.[10][12] The endpoint is immobilization, defined
as the inability to swim within 15 seconds after gentle agitation.[9][13] The EC50, the
concentration that immobilizes 50% of the daphnids, is then calculated.[12][13]

OECD Guideline 211: Daphnia magna Reproduction Test This is a chronic toxicity test that
evaluates the impact of a substance on the reproductive output of Daphnia magna over 21
days.[1][14][15][16] Young female daphnids are exposed to various concentrations of the test
substance, and the total number of living offspring is counted.[1][16] This allows for the
determination of the NOEC and LOEC for reproduction.[15]

OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test This 72-hour
test measures the effect of a substance on the growth of freshwater algae.[4][17][18][19]
Exponentially growing algae are exposed to different concentrations of the test substance.[17]
[18] The inhibition of growth is measured by the reduction in algal biomass or growth rate
compared to a control group, allowing for the calculation of the EC50.[4][19][20]

Signaling Pathway Disruption

Both octinoxate and octocrylene have been shown to interfere with the endocrine systems of
aquatic organisms. Octinoxate, in particular, has demonstrated estrogenic activity, meaning it
can mimic the effects of the hormone estrogen.

Aquatic Environment
Octinoxate Uptake —Bindsto Estrogen Receptor (ER)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octinoxate-and-octocrylene-on-aquatic-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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